1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride
Overview
Description
1-(5-Fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride, also known as FMHA, is a synthetic compound that has been studied for its potential therapeutic applications. FMHA has been found to have a wide range of biological effects, including anti-inflammatory, anti-nociceptive, and anti-seizure activities. It has also been suggested to have potential applications in the treatment of depression, anxiety, and other neurological disorders.
Mechanism of Action
The exact mechanism of action of 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride is not yet fully understood. However, it is thought to act by modulating the activity of certain neurotransmitters, such as serotonin, dopamine, and norepinephrine. It may also act as an agonist at certain serotonin receptors, such as 5-HT1A. In addition, 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride has been shown to modulate the activity of certain enzymes, such as cyclooxygenase-2, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of certain neurotransmitters, such as serotonin, dopamine, and norepinephrine. It has also been found to modulate the activity of certain enzymes, such as cyclooxygenase-2, which may contribute to its anti-inflammatory effects. In addition, 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride has been found to have anti-nociceptive, anti-seizure, and anxiolytic effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride in laboratory experiments is its relatively low toxicity. It has been found to be well tolerated in animal models and has not been associated with any major side effects. However, it is important to note that 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride has not yet been tested in humans, and its potential therapeutic effects in humans are still unknown.
Future Directions
Future research should focus on further exploring the potential therapeutic applications of 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride in humans. In particular, further studies should be conducted to determine the safety and efficacy of 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride in the treatment of various diseases and conditions. In addition, further research should focus on the mechanism of action of 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride and its potential interactions with other drugs. Finally, further research should focus on the potential synergistic effects of 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride with other drugs or natural compounds.
Synthesis Methods
1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride is prepared synthetically by reacting 5-fluoro-1H-indole-3-carboxaldehyde with methylamine hydrochloride in the presence of a base, such as potassium carbonate. The reaction yields a white powder that is soluble in water and ethanol.
Scientific Research Applications
1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride has been studied for its potential therapeutic applications in a variety of diseases and conditions. It has been found to have anti-inflammatory, anti-nociceptive, and anti-seizure activities in animal models of inflammation, pain, and epilepsy. It has also been studied for its potential antidepressant and anxiolytic effects in animal models of depression and anxiety. In addition, 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride has been studied for its potential anti-tumor and anti-angiogenic activities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride' involves the reaction of 5-fluoroindole with methylamine followed by the addition of acetyl chloride to form the intermediate compound. The intermediate compound is then reacted with hydrochloric acid to form the final product.", "Starting Materials": [ "5-fluoroindole", "methylamine", "acetyl chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-fluoroindole is reacted with excess methylamine in ethanol at reflux temperature to form 5-fluoro-1H-indol-3-yl-methylamine.", "Step 2: Acetyl chloride is added dropwise to the reaction mixture from step 1 at 0°C to form the intermediate compound 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one.", "Step 3: The intermediate compound from step 2 is dissolved in hydrochloric acid and stirred at room temperature to form the final product 1-(5-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-one hydrochloride." ] } | |
CAS RN |
2613388-93-3 |
Molecular Formula |
C11H12ClFN2O |
Molecular Weight |
242.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
